Cas no 193534-56-4 (1-(Imidazo1,2-apyridin-2-yl)-N-methylmethanamine)
1-(Imidazo1,2-apyridin-2-yl)-N-methylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine
- 1-imidazo[1,2-a]pyridin-2-yl-N-methylmethanamine
- IMIDAZO[1,2-A]PYRIDIN-2-YLMETHYL-METHYL-AMINE
- (4-hydroimidazo[1,2-a]pyridin-2-ylmethyl)methylamine
- N-(IMIDAZO[1,2-A]PYRIDIN-2-YLMETHYL)-N-METHYLAMINE
- AKOS B006886
- ART-CHEM-BB B006886
- N-methyl-Imidazo[1,2-a]pyridine-2-methanamine
- IMidazo[1,2-a]pyridine-2-MethanaMine, N-Methyl-
- EN300-178553
- CS-0309364
- A880260
- SCHEMBL8278955
- AKOS000159082
- ({imidazo[1,2-a]pyridin-2-yl}methyl)(methyl)amine
- BXGMNTNNCIQWRO-UHFFFAOYSA-N
- BBL038778
- {Imidazo[1,2-a]pyridin-2-ylmethyl}(methyl)amine
- N-IMIDAZO[1,2-A]PYRIDIN-2-YLMETHYL-N-METHYLAMINE
- DTXSID30342627
- 193534-56-4
- DB-065821
- F18323
- AB15864
- MFCD03764781
- Imidazo[1,2-a]pyridin-2-yl-N-methylmethanamine #
- STK312541
- 1-(Imidazo1,2-apyridin-2-yl)-N-methylmethanamine
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- MDL: MFCD03764781
- Inchi: 1S/C9H11N3/c1-10-6-8-7-12-5-3-2-4-9(12)11-8/h2-5,7,10H,6H2,1H3
- InChI Key: BXGMNTNNCIQWRO-UHFFFAOYSA-N
- SMILES: N12C=CC=CC1=NC(=C2)CNC
Computed Properties
- Exact Mass: 161.09500
- Monoisotopic Mass: 161.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.33000
- LogP: 1.44460
1-(Imidazo1,2-apyridin-2-yl)-N-methylmethanamine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(Imidazo1,2-apyridin-2-yl)-N-methylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 230218-250mg |
1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine |
193534-56-4 | 95% | 250mg |
£182.00 | 2022-02-28 | |
| Fluorochem | 230218-1g |
1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine |
193534-56-4 | 95% | 1g |
£363.00 | 2022-02-28 | |
| Fluorochem | 230218-5g |
1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine |
193534-56-4 | 95% | 5g |
£963.00 | 2022-02-28 | |
| Apollo Scientific | OR305130-250mg |
1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine |
193534-56-4 | 250mg |
£210.00 | 2023-09-02 | ||
| Chemenu | CM150882-1g |
1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine |
193534-56-4 | 95% | 1g |
$*** | 2023-03-30 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0182-1g |
Imidazo[1,2-a]pyridin-2-ylmethyl-methyl-amine |
193534-56-4 | 96% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0182-5g |
Imidazo[1,2-a]pyridin-2-ylmethyl-methyl-amine |
193534-56-4 | 96% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0182-500mg |
Imidazo[1,2-a]pyridin-2-ylmethyl-methyl-amine |
193534-56-4 | 96% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0182-250mg |
Imidazo[1,2-a]pyridin-2-ylmethyl-methyl-amine |
193534-56-4 | 96% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0182-100mg |
Imidazo[1,2-a]pyridin-2-ylmethyl-methyl-amine |
193534-56-4 | 96% | 100mg |
1797.85CNY | 2021-05-08 |
1-(Imidazo1,2-apyridin-2-yl)-N-methylmethanamine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 1-(Imidazo1,2-apyridin-2-yl)-N-methylmethanamine
Comprehensive Overview of 1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine (CAS No. 193534-56-4)
1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine, with the CAS number 193534-56-4, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. The presence of both imidazole and pyridine rings in its structure contributes to its unique physicochemical properties, making it a valuable scaffold in drug discovery and development.
The growing interest in 1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine is driven by its potential applications in targeting central nervous system (CNS) disorders, inflammation, and infectious diseases. Researchers are particularly intrigued by its ability to modulate specific receptor interactions, which could pave the way for novel therapeutics. In recent years, the compound has been studied for its role in neuroprotection and cognitive enhancement, aligning with the increasing global focus on mental health and neurodegenerative conditions like Alzheimer's disease.
From a synthetic chemistry perspective, CAS 193534-56-4 offers versatility due to its reactive sites, allowing for derivatization and optimization. Its molecular weight and logP value suggest favorable drug-likeness, a critical factor in medicinal chemistry. The compound's solubility and stability profiles have also been investigated to ensure compatibility with various formulation strategies, addressing common challenges in pharmaceutical development.
In the context of AI-driven drug discovery, 1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine has emerged as a subject of computational modeling studies. Machine learning algorithms have been employed to predict its binding affinities and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), accelerating the identification of promising candidates. This aligns with the pharmaceutical industry's shift toward high-throughput screening and in silico methodologies to reduce costs and timelines.
The compound's relevance extends to precision medicine, where researchers explore its potential as a biomarker or therapeutic agent for personalized treatment regimens. With the rise of genomics and proteomics, understanding how 193534-56-4 interacts with specific genetic variants or protein targets could unlock new avenues for tailored therapies. This is particularly significant given the increasing demand for patient-centric approaches in healthcare.
Environmental and green chemistry considerations are also part of the discourse surrounding 1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine. Efforts to synthesize this compound using sustainable methods, such as catalysis or microwave-assisted reactions, reflect the broader push toward eco-friendly practices in chemical manufacturing. These innovations aim to minimize waste and energy consumption while maintaining high yields and purity.
In summary, 1-(Imidazo[1,2-a]pyridin-2-yl)-N-methylmethanamine (CAS 193534-56-4) represents a multifaceted compound with promising applications across pharmacology, biotechnology, and materials science. Its structural features and biological activity continue to inspire research, particularly in areas like CNS therapeutics and computational drug design. As scientific advancements progress, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine and chemistry.
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